Cas no 56164-42-2 (3-chloro-1H-pyrrole-2-carbaldehyde)

• Product Name: 3-chloro-1H-pyrrole-2-carbaldehyde
• CAS No: 56164-42-2
• MF: C₅H₄ClNO
• MW: 129.544360160828
• MDL: MFCD10570025
• CID: 349613
• PubChem ID: 11286473
• Update Time: 2025-04-19

3-chloro-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1H-Pyrrole-2-carboxaldehyde
• 1H-Pyrrole-2-carboxaldehyde, 3-chloro-
• 3-chloro-1H-pyrrole-2-carbaldehyde
• PB23804
• MFCD10570025
• CS-0054759
• SCHEMBL2494282
• AKOS006348921
• P10927
• SY048118
• 3-Chloropyrrole-2-carbaldehyde
• 56164-42-2
• DTXSID60461138

• MDL： MFCD10570025
• Inchi： 1S/C5H4ClNO/c6-4-1-2-7-5(4)3-8/h1-3,7H
• InChI Key： QEKBJFPAIJPKCX-UHFFFAOYSA-N
• SMILES： ClC1C=CNC=1C=O

Computed Properties

• Exact Mass: 128.99822
• Monoisotopic Mass: 128.9981414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 96.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes